4-chlorobenzyl 8-ethoxy-6-oxo-1,3,4,6-tetrahydro-2H-quinolizine-9-carboxylate

• IUPAC Name: (4-chlorophenyl)methyl 2-ethoxy-4-oxo-6,7,8,9-tetrahydroquinolizine-1-carboxylate
• InChI: InChI=1S/C19H20ClNO4/c1-2-24-16-11-17(22)21-10-4-3-5-15(21)18(16)19(23)25-12-13-6-8-14(20)9-7-13/h6-9,11H,2-5,10,12H2,1H3
• InChI Key: GUQCEFIGLZQZAT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=O)N2CCCCC2=C1C(=O)OCC3=CC=C(C=C3)Cl
• Molecular Formula: C19H20ClNO4
• Molecular Weight: 361.8 g/mol

Description

4-chlorobenzyl 8-ethoxy-6-oxo-1,3,4,6-tetrahydro-2H-quinolizine-9-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 4-chlorobenzyl 8-ethoxy-6-oxo-1,3,4,6-tetrahydro-2H-quinolizine-9-carboxylate is not fully understood. However, it is believed to exert its biological activity by interacting with various enzymes and receptors in the body. Studies have shown that this compound can inhibit the activity of certain enzymes involved in tumor growth and inflammation, leading to a reduction in these processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chlorobenzyl 8-ethoxy-6-oxo-1,3,4,6-tetrahydro-2H-quinolizine-9-carboxylate are diverse and depend on the specific application. In pharmacology, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce the growth of tumors. In biochemistry, it has been used as a probe to investigate the binding properties of various enzymes and receptors. In medicine, it has been explored as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's, and Parkinson's.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chlorobenzyl 8-ethoxy-6-oxo-1,3,4,6-tetrahydro-2H-quinolizine-9-carboxylate in lab experiments include its high purity, stability, and availability. However, there are some limitations to its use, such as its potential toxicity and limited solubility in certain solvents.

Future Directions

There are several future directions for the study of 4-chlorobenzyl 8-ethoxy-6-oxo-1,3,4,6-tetrahydro-2H-quinolizine-9-carboxylate. One potential direction is the development of new synthetic methods that are more efficient and environmentally friendly. Another direction is the investigation of its potential applications in other fields such as materials science and environmental science. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for use in medicine and pharmacology.

Synthesis Methods

The synthesis of 4-chlorobenzyl 8-ethoxy-6-oxo-1,3,4,6-tetrahydro-2H-quinolizine-9-carboxylate involves the reaction of 4-chlorobenzylamine with ethyl 2-oxo-4-phenylbutanoate in the presence of acetic acid and sodium acetate. The resulting product is then subjected to a series of reactions involving hydrogenation, cyclization, and esterification to yield the final product.

Scientific Research Applications

4-chlorobenzyl 8-ethoxy-6-oxo-1,3,4,6-tetrahydro-2H-quinolizine-9-carboxylate has been extensively studied for its potential applications in various fields. In pharmacology, this compound has been shown to exhibit significant antitumor and anti-inflammatory activity. In biochemistry, it has been used as a probe to investigate the binding properties of various enzymes and receptors. In medicine, it has been explored as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's, and Parkinson's.